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Compound of Interest

Compound Name: Butylparaben

Cat. No.: B1668127

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butylparaben, with the chemical formula C11H1403, is an n-butyl ester of p-hydroxybenzoic
acid. It belongs to the paraben family of chemicals and is widely utilized as an antimicrobial
preservative in cosmetics, pharmaceuticals, and food products due to its efficacy against fungi
and bacteria. This technical guide provides a comprehensive overview of the physical and
chemical properties of Butylparaben, detailed experimental protocols for their determination,
and an exploration of its known interactions with key biological signaling pathways. All
gquantitative data is presented in structured tables for ease of reference and comparison.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Butylparaben are summarized in the
tables below. These properties are crucial for understanding its behavior in various matrices, its
bioavailability, and its potential interactions in biological systems.

Table 1: Physical Properties of Butylparaben
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Property Value Reference

White crystalline powder or

Appearance
colorless crystals
Odorless or a very faint
Odor )
phenolic odor
Tasteless, but numbs the
Taste
tongue
Melting Point 68-70 °C
Boiling Point 156-157 °C at 3.5 mm Hg
Flash Point 181 °C
Vapor Pressure 2.51 x 10~ mm Hg at 25 °C
Water Solubility <0.1 g/100 mL at 17 °C
Soluble in ethanol, ether,
Solubility in Organic Solvents chloroform, acetone, ethyl
acetate, and DMSO.
Density 1.108 - 1.28 g/cm?

Table 2: Chemical and Physicochemical Properties of
Butylparaben
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Property Value Reference
Chemical Formula C11H1403

Molecular Weight 194.23 g/mol

IUPAC Name butyl 4-hydroxybenzoate

CAS Number 94-26-8

pKa 8.47

LogP (Octanol-Water Partition 357
Coefficient) '

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 5

Experimental Protocols

This section outlines detailed methodologies for the determination of key physical and chemical
properties of Butylparaben, as well as a standard synthesis procedure.

Synthesis of Butylparaben via Esterification

This protocol describes the synthesis of Butylparaben through the acid-catalyzed esterification
of p-hydroxybenzoic acid with n-butanol.

Materials:

p-Hydroxybenzoic acid

n-Butanol

Concentrated sulfuric acid (catalyst) or sodium bisulfate

Three-neck flask equipped with a water separator, thermometer, and reflux condenser
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e Heating mantle

e Sodium carbonate solution (4%)

e Saturated saline solution

e Anhydrous sodium sulfate

e Rotary evaporator

» Ethanol (for recrystallization)

Procedure:

« In the three-neck flask, combine p-hydroxybenzoic acid and an excess of n-butanol.

» Slowly add a catalytic amount of concentrated sulfuric acid or sodium bisulfate to the
mixture.

e Heat the mixture to reflux for approximately 5-8 hours, continuously removing the water
formed during the reaction using the water separator.

 After the reaction is complete (monitored by TLC), allow the mixture to cool to room
temperature.

e Wash the reaction mixture with a 4% sodium carbonate solution to neutralize the acidic
catalyst, followed by a wash with a saturated saline solution.

o Separate the organic layer and dry it over anhydrous sodium sulfate.
* Remove the excess n-butanol under reduced pressure using a rotary evaporator.

e The crude product is then purified by recrystallization from ethanol to yield pure
Butylparaben.

Determination of Melting Point (Capillary Method)

This method is a standard technique for determining the melting point of a crystalline solid like
Butylparaben.
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Materials:

Butylparaben sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Thermometer

Procedure:
o Ensure the Butylparaben sample is dry and finely powdered.

o Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3
mm.

o Place the capillary tube in the heating block of the melting point apparatus.

e Heat the apparatus rapidly to a temperature about 10-15 °C below the expected melting
point of Butylparaben (68-70 °C).

e Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the entire sample has melted (the end of the melting
range).

e The melting point is reported as this range.

Determination of Boiling Point (Distillation Method)

The boiling point of Butylparaben at reduced pressure can be determined using a distillation
apparatus. The OECD Guideline 103 provides a framework for this determination.

Materials:
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» Butylparaben sample

¢ Distillation flask

o Condenser

e Receiving flask

e Thermometer

e Heating mantle

e Vacuum source and manometer

Procedure:

Place a sample of Butylparaben in the distillation flask.

Assemble the distillation apparatus, ensuring all joints are properly sealed.

Connect the apparatus to a vacuum source and reduce the pressure to a known level (e.g.,
3.5 mm Hg).

Begin heating the distillation flask gently.

Record the temperature at which the liquid boils and a steady stream of distillate is collected
in the receiving flask. This temperature is the boiling point at the recorded pressure.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a standard procedure for determining the equilibrium solubility of a
compound in a specific solvent.

Materials:
o Butylparaben sample

e Solvent of interest (e.g., water, ethanol)
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Sealed, temperature-controlled container (e.g., glass vial)

Shaker or magnetic stirrer

Centrifuge

Syringe filter (e.g., PTFE)

Analytical instrument for quantification (e.g., HPLC-UV)
Procedure:

e Add an excess amount of solid Butylparaben to a known volume of the solvent in the sealed
container.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

 After agitation, allow the undissolved solid to settle.

o Separate the saturated solution from the excess solid by centrifugation followed by filtration
through a syringe filter.

o Quantify the concentration of Butylparaben in the filtrate using a calibrated HPLC-UV
system.

e The resulting concentration is the solubility of Butylparaben in that solvent at the specified
temperature.
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Caption: Experimental workflow for determining the solubility of Butylparaben.

Determination of Octanol-Water Partition Coefficient
(LogP) (Shake-Flask Method)
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The LogP value, a measure of a compound's lipophilicity, is determined by measuring its
distribution between n-octanol and water.

Materials:

Butylparaben sample

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Separatory funnel

Shaker

Centrifuge

Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

Prepare pre-saturated n-octanol and water by shaking them together for 24 hours and then
separating the layers.

Dissolve a known amount of Butylparaben in either the n-octanol or water phase.

Add a known volume of this solution and a known volume of the other phase to a separatory
funnel.

Shake the funnel for a sufficient time to allow for partitioning equilibrium to be reached.

Allow the two phases to separate completely. If an emulsion forms, centrifugation may be
necessary.

Carefully separate the two layers.

Determine the concentration of Butylparaben in each phase using a suitable analytical
method like HPLC-UV.
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o Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase
to the concentration in the aqueous phase.

e The LogP is the base-10 logarithm of the partition coefficient.

Determination of pKa (Potentiometric Titration)

The pKa, the negative base-10 logarithm of the acid dissociation constant, can be determined
by titrating a solution of Butylparaben with a strong base and monitoring the pH.

Materials:

o Butylparaben sample

o Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

e Solvent (e.g., a mixture of water and a co-solvent like ethanol to ensure solubility)
e pH meter with a calibrated electrode

e Burette

e Stir plate and stir bar

Procedure:

» Dissolve a precisely weighed amount of Butylparaben in a known volume of the solvent
mixture.

e Place the solution in a beaker with a stir bar and immerse the pH electrode.
e Record the initial pH of the solution.

» incrementally add the standardized NaOH solution from the burette, recording the pH after
each addition.

o Continue the titration past the equivalence point.

e Plot the pH versus the volume of NaOH added.

© 2025 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b1668127?utm_src=pdf-body
https://www.benchchem.com/product/b1668127?utm_src=pdf-body
https://www.benchchem.com/product/b1668127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e The pKa is the pH at the half-equivalence point, which can be determined from the inflection
point of the titration curve.

Signaling Pathway Interactions

Butylparaben is known to interact with several biological signaling pathways, contributing to its
activity as an endocrine disruptor. The following diagrams illustrate some of these key
interactions.

Inhibition of Farnesoid X Receptor (FXR) Signaling

Butylparaben has been shown to induce gut microbiota dysbiosis, leading to decreased bile
acid production. This, in turn, inhibits the farnesoid X receptor (FXR) signaling pathway, which
plays a crucial role in regulating lipid and glucose metabolism.
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Caption: Butylparaben-induced inhibition of the FXR signaling pathway.

Activation of Peroxisome Proliferator-Activated
Receptor Gamma (PPARY)

Butylparaben has been demonstrated to activate PPARYy, a nuclear receptor involved in
adipogenesis (the formation of fat cells). This activation may contribute to the endocrine-
disrupting effects of Butylparaben.

Butylparaben
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Click to download full resolution via product page

Caption: Activation of PPARy by Butylparaben.

Induction of Oxidative Stress and Apoptosis

Exposure to Butylparaben has been linked to increased production of reactive oxygen species
(ROS), leading to oxidative stress. This, in turn, can induce endoplasmic reticulum (ER) stress
and ultimately trigger apoptosis (programmed cell death) through various cellular pathways,
including the PI3K/AKT pathway.
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Caption: Butylparaben-induced oxidative stress and apoptosis.

Conclusion

This technical guide has provided a detailed overview of the core physical and chemical
properties of Butylparaben, along with standardized experimental protocols for their
determination. The presented data and methodologies are essential for researchers and
professionals in the fields of chemistry, toxicology, and drug development. Furthermore, the
elucidation of Butylparaben's interactions with key signaling pathways, such as FXR, PPARYy,
and those involved in oxidative stress, highlights the molecular mechanisms underlying its
biological effects and underscores the importance of continued research into its potential health
impacts. The provided visualizations offer a clear summary of these complex biological
processes.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Butylparaben]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668127#physical-and-chemical-properties-of-
butylparaben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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